Cas no 10213-77-1 (1-Propanol,2-[2-(2-methoxypropoxy)propoxy]-)

1-Propanol,2-[2-(2-methoxypropoxy)propoxy]- structure
10213-77-1 structure
Product Name:1-Propanol,2-[2-(2-methoxypropoxy)propoxy]-
CAS No:10213-77-1
MF:C10H22O4
MW:206.279284000397
CID:201559
Update Time:2025-04-19

1-Propanol,2-[2-(2-methoxypropoxy)propoxy]- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol,2-[2-(2-methoxypropoxy)propoxy]-
    • 2-[2-(2-Methoxypropoxy)propoxy]-1-propanol
    • 2-[2-(2-methoxypropoxy)propoxy]-1-propano
    • dowanol62b
    • 2,5,8-Trimethyl-3,6,9-trioxadecan-1-ol
    • Tripropylene glycol methyl ethyl ether
    • Inchi: 1S/C10H22O4/c1-8(5-11)13-7-10(3)14-6-9(2)12-4/h8-11H,5-7H2,1-4H3
    • InChI Key: WAEVWDZKMBQDEJ-UHFFFAOYSA-N
    • SMILES: C(O)C(C)OCC(C)OCC(C)OC

Computed Properties

  • Exact Mass: 206.151809g/mol
  • Monoisotopic Mass: 206.151809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 206.28g/mol
  • XLogP3: 0.4
  • Topological Polar Surface Area: 47.9Ų

Experimental Properties

  • Density: 0.965 (USCG, 1999)
  • Melting Point: -110 °F (USCG, 1999)
  • Boiling Point: 468 °F at 760 mm Hg (USCG, 1999)
  • Flash Point: 232 °F (USCG, 1999)
  • Solubility: Solubility in water: miscible
  • LogP: 0.31
  • Vapor Pressure: Vapor pressure, Pa at 20 °C: 3
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